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Compound of Interest

Compound Name: 5-Methylpyridin-2(1H)-one

Cat. No.: B017766

An In-depth Technical Guide to 5-Methylpyridin-2(1H)-one: Chemical Properties and Structure

Introduction

5-Methylpyridin-2(1H)-one, also known as 2-hydroxy-5-methylpyridine, is a heterocyclic
organic compound with significant applications in organic synthesis and medicinal chemistry. It
serves as a crucial building block and intermediate in the synthesis of various pharmaceutical
agents, including the novel antifibrotic drug Pirfenidone.[1] This technical guide provides a
comprehensive overview of its chemical properties, structural features, and key experimental
protocols relevant to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

5-Methylpyridin-2(1H)-one is a white to pale yellow solid at room temperature.[1][2] Its
fundamental properties are summarized in the table below.
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Property Value Source

IUPAC Name 5-methyl-1H-pyridin-2-one PubChem|[3]

CAS Number 1003-68-5 ChemicalBook[1][2]

Molecular Formula C6H7NO ChemicalBook][1]

Molecular Weight 109.13 g/mol PubChem][3]

Melting Point 183-187 °C ChemicalBook[1]

Boiling Point 304.2 £ 15.0 °C (Predicted) ChemicalBook[1][2]

Density 1.053 + 0.06 g/cm3 (Predicted) = ChemicalBook[1][2]

. Slightly soluble in DMSO, )

Solubility ChemicalBook[1][2]
Ethanol, Methanol

pKa 12.43 + 0.10 (Predicted) ChemicalBook][1]
SOHMZGMHXUQHGE-

InChlKey PubChem|[3]
UHFFFAOYSA-N

SMILES CC1=CNC(=0)Cc=C1 PubChem][3]

Chemical Structure and Tautomerism

A critical aspect of the chemistry of 5-Methylpyridin-2(1H)-one is its existence in a tautomeric
equilibrium with its enol form, 2-hydroxy-5-methylpyridine. The pyridone (keto) form is generally
more stable than the hydroxypyridine (enol) form, particularly in condensed phases and polar
solvents.[4][5] Ab initio calculations suggest that the 2-pyridone tautomer is approximately 0.3
kcal/mol more stable than 2-hydroxypyridine in the gas phase.[5] This equilibrium is
fundamental to its reactivity and interactions in biological systems.

Tautomeric equilibrium of 5-Methylpyridin-2(1H)-one.

The pyridone structure features alternating single and double carbon-carbon bonds, which is
consistent with localized bonding rather than full aromaticity.[4] In contrast, the hydroxypyridine
form possesses a more traditionally aromatic ring.[4]
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Experimental Protocols
Synthesis of 2-Hydroxy-5-methylpyridine

A common laboratory-scale synthesis involves the diazotization of 2-amino-5-methylpyridine
followed by hydrolysis.[6]

Materials:

e 2-amino-5-methylpyridine

o Concentrated sulfuric acid (H2SOa)

e Sodium nitrite (NaNO2)

o Water (H20)

¢ 50% w/w aqueous sodium hydroxide (NaOH)
o Ethyl acetate (EtOAC)

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

A solution of concentrated sulfuric acid in water is prepared in a two-necked, round-bottomed
flask equipped with an internal thermometer and a magnetic stirrer.

e The solution is cooled to below 0°C using an acetone/ice bath.
e 2-amino-5-methylpyridine is added to the cooled acid solution.[6]

e An aqueous solution of sodium nitrite is added dropwise, maintaining the reaction
temperature between 0-5°C.[6]

 After the addition is complete, the mixture is stirred at 0°C for 45 minutes.

e The reaction mixture is then heated to 95°C for 15 minutes.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


http://orgsyn.org/demo.aspx?prep=V78P0051
http://orgsyn.org/demo.aspx?prep=V78P0051
http://orgsyn.org/demo.aspx?prep=V78P0051
http://orgsyn.org/demo.aspx?prep=V78P0051
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

After cooling to room temperature, the pH of the solution is adjusted to 6.5-7.0 with a 50%
agueous NaOH solution.[6]

The mixture is heated to 60°C and the product is extracted with ethyl acetate.[6]

The combined organic fractions are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield a pale-yellow solid.[6]

The crude product can be further purified by recrystallization from hot ethyl acetate to yield
white crystalline needles.[6]
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Start: 2-Amino-5-methylpyridine
+ H2S04/H20

Cool to 0-5°C

Add NaNO2 (aq)
(Diazotization)

Stir at 0°C (45 min)

Heat to 95°C (15 min)
(Hydrolysis)

Cool & Neutralize
(pH 6.5-7.0 with NaOH)

Extract with Ethyl Acetate
at 60°C

Dry (Na2S04), Filter,
& Concentrate

Crude 2-Hydroxy-5-methylpyridine
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Pure Product

Click to download full resolution via product page

Workflow for the synthesis of 2-Hydroxy-5-methylpyridine.
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Applications in Research and Development

5-Methylpyridin-2(1H)-one is a valuable precursor in the synthesis of more complex
molecules.[7]

o Pharmaceuticals: It is a key intermediate in the production of Pirfenidone, a drug used to
treat idiopathic pulmonary fibrosis.[1] It is also a starting material for functionalized
derivatives, such as nitrated pyridines, which can be further transformed into biologically
active compounds.[7]

e Agrochemicals: The compound is utilized in the formulation of certain herbicides and
fungicides.[7]

o Organic Synthesis: It is employed in the diastereoselective preparation of cyclobutane-fused
pyridinyl sulfonyl fluorides.[1][2]

Safety and Handling

5-Methylpyridin-2(1H)-one is harmful if swallowed and causes irritation to the respiratory
system and skin.[2] It poses a risk of serious damage to the eyes.[2] Appropriate personal
protective equipment, including gloves and eye protection, should be worn when handling this
compound.[2] Store in a sealed, dry container at room temperature.[1][2]

Conclusion

5-Methylpyridin-2(1H)-one is a versatile chemical intermediate with well-defined properties
and significant applications, particularly in the pharmaceutical industry. A thorough
understanding of its structure, especially its tautomeric nature, is essential for its effective use
in complex synthetic pathways. The provided protocols offer a foundation for its synthesis and
purification, enabling further research and development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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